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Compound of Interest

Compound Name: 2'-Bromoacetanilide

Cat. No.: B057096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2'-
Bromoacetanilide from o-bromoaniline. The document details the chemical reaction,

experimental protocols, and key quantitative data, offering a valuable resource for

professionals in organic synthesis and drug development. 2'-Bromoacetanilide serves as a

crucial intermediate in the synthesis of various pharmaceutical compounds and other fine

chemicals.[1][2]

Reaction Overview and Mechanism
The synthesis of 2'-Bromoacetanilide from o-bromoaniline is achieved through an N-

acetylation reaction. In this process, the amino group (-NH₂) of the o-bromoaniline molecule

acts as a nucleophile and attacks the electrophilic carbonyl carbon of an acetylating agent,

typically acetic anhydride. This reaction is often catalyzed by a base, such as 4-

dimethylaminopyridine (DMAP), to enhance the nucleophilicity of the amine. The overall

reaction is a nucleophilic acyl substitution.[3][4][5]

The mechanism involves the initial attack of the lone pair of electrons on the nitrogen atom of

o-bromoaniline on the carbonyl carbon of acetic anhydride. This leads to the formation of a

tetrahedral intermediate. Subsequently, the intermediate collapses, eliminating a leaving group

(acetate ion) and resulting in the formation of the amide product, 2'-Bromoacetanilide, along

with acetic acid as a byproduct.[5]
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Quantitative Data Summary
The following tables summarize the key quantitative data associated with the reactants and the

product.

Table 1: Physicochemical Properties of Reactants and Product

Compound Molecular Formula
Molecular Weight (
g/mol )

Melting Point (°C)

o-Bromoaniline C₆H₆BrN 172.02 31-33

Acetic Anhydride C₄H₆O₃ 102.09 -73.1

2'-Bromoacetanilide C₈H₈BrNO 214.06 96.5-100.5[1][2]

Table 2: Experimental Data for the Synthesis of 2'-Bromoacetanilide

Parameter Value Reference

Typical Yield 92.8% [1]

HPLC Retention Time (Rt) 1.523 min [1]

Appearance White crystalline solid [2][6]

Solubility

Slightly soluble in chloroform

and methanol, low solubility in

water.[2]

[2]

Detailed Experimental Protocol
This section provides a detailed methodology for the synthesis of 2'-Bromoacetanilide based

on established laboratory procedures.[1]

Materials and Reagents:

o-Bromoaniline

Acetic Anhydride
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4-Dimethylaminopyridine (DMAP)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate solution

Hexane

Procedure:

In a round-bottom flask, dissolve o-bromoaniline (1.0 equivalent) and a catalytic amount of 4-

dimethylaminopyridine (DMAP) in dichloromethane.

Cool the solution to 0 °C using an ice bath.

Slowly add acetic anhydride (1.0 equivalent) to the stirred solution.

Allow the reaction mixture to slowly warm to room temperature and continue stirring

overnight.

Upon completion of the reaction (monitored by TLC or HPLC), transfer the mixture to a

separatory funnel.

Wash the organic layer with a saturated aqueous sodium bicarbonate solution to neutralize

any excess acetic acid.

Separate the organic layer and concentrate it under reduced pressure to obtain the crude

product.

Purify the crude product by grinding it with a solvent mixture of hexane and dichloromethane.

Collect the solid product by filtration and rinse with hexane to yield pure 2'-
Bromoacetanilide.[1]

Visual Representations
Diagram 1: Chemical Reaction Scheme
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Caption: Overall chemical reaction for the synthesis of 2'-Bromoacetanilide.

Diagram 2: Experimental Workflow
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Caption: Step-by-step workflow for the synthesis of 2'-Bromoacetanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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